Cas no 2679950-88-8 (rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2679950-88-8
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5464209
• PubChem ID: 165907737
• Update Time: 2025-10-30

rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4985433128
• rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
• rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C13H14O3/c1-8-2-4-9(5-3-8)13-6-10(16-7-13)11(13)12(14)15/h2-5,10-11H,6-7H2,1H3,(H,14,15)/t10-,11+,13-/m0/s1
• InChI Key： JYBQLORUIBXJPL-LOWVWBTDSA-N
• SMILES： O1C[C@]2(C3C=CC(C)=CC=3)C[C@H]1[C@@H]2C(=O)O

Computed Properties

• Exact Mass: 218.094294304 g/mol
• Monoisotopic Mass: 218.094294304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5
• Molecular Weight: 218.25

Additional information on rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid

Research Briefing on rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2679950-88-8)

In recent years, the compound rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2679950-88-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique structural features, has shown promising potential in the development of novel therapeutic agents. The compound's stereochemistry and functional groups make it a valuable intermediate for the synthesis of biologically active molecules, particularly in the areas of inflammation, oncology, and central nervous system (CNS) disorders.

Recent studies have focused on the synthetic routes and optimization of rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient enantioselective synthesis of this compound, highlighting its scalability and potential for industrial application. The researchers employed a catalytic asymmetric cycloaddition strategy, achieving high yields and enantiomeric excess (ee) values, which are critical for its use in drug development. The study also explored the compound's stability under various physiological conditions, providing insights into its pharmacokinetic properties.

In the context of biological activity, rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid has been investigated as a modulator of key signaling pathways. A 2022 study in ACS Chemical Biology demonstrated its role as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound exhibited potent anti-inflammatory effects in preclinical models, with reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative for treating chronic inflammatory conditions.

Further research has explored the compound's applications in oncology. A 2023 report in Nature Communications revealed that derivatives of rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid could selectively target cancer cells by inhibiting the PI3K/AKT/mTOR pathway, a critical regulator of cell proliferation and survival. The study highlighted the compound's ability to induce apoptosis in tumor cells while sparing normal cells, underscoring its therapeutic potential. Additionally, the compound's ability to cross the blood-brain barrier (BBB) has sparked interest in its use for treating CNS disorders, such as Alzheimer's disease and multiple sclerosis.

Despite these promising findings, challenges remain in the clinical translation of rac-(1R,4S,5S)-4-(4-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities position it as a compelling candidate for future drug development efforts. Ongoing research aims to optimize its pharmacological profile and explore its utility in combination therapies, paving the way for innovative treatments in multiple therapeutic areas.